Cas no 1841-50-5 (1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene)

1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene structure

1841-50-5 structure

Product Name:1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene

CAS No:1841-50-5

MF:C₁₃H₉ClFNO₂

MW:265.667465925217

CID:3167012

PubChem ID:21730335

Update Time:2025-04-21

1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene
- 1841-50-5
- MDL： MFCD22055184
- Inchi： 1S/C13H9ClFNO2/c14-13(9-1-5-11(15)6-2-9)10-3-7-12(8-4-10)16(17)18/h1-8,13H
- InChI Key： MCDIQQOHDRDMQV-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=CC=1)F)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 265.0305844Da
Monoisotopic Mass: 265.0305844Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 45.8Å²

1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019089332-1g	1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene	1841-50-5	95%	1g	$529.65	2023-09-02
Ambeed	A553658-1g	1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene	1841-50-5	95+%	1g	$490.0	2024-04-22
Crysdot LLC	CD12102626-1g	1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene	1841-50-5	95+%	1g	$608	2024-07-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

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